Cas no 2172025-97-5 (9-methyl-2,6-dioxa-10-azaspiro4.5decane)

• Product Name: 9-methyl-2,6-dioxa-10-azaspiro4.5decane
• CAS No: 2172025-97-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5959849
• PubChem ID: 165863899
• Update Time: 2025-07-17

9-methyl-2,6-dioxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2,6-dioxa-10-azaspiro4.5decane
• EN300-1279685
• 2172025-97-5
• 9-methyl-2,6-dioxa-10-azaspiro[4.5]decane

• Inchi： 1S/C8H15NO2/c1-7-2-4-11-8(9-7)3-5-10-6-8/h7,9H,2-6H2,1H3
• InChI Key： KGJDOXGFVMRGGN-UHFFFAOYSA-N
• SMILES： O1CCC(C)NC21COCC2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 9-methyl-2,6-dioxa-10-azaspiro4.5decane

Comprehensive Overview of 9-methyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS No. 2172025-97-5): Properties, Applications, and Industry Insights

The compound 9-methyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS No. 2172025-97-5) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its spiro[4.5]decane core, combined with heteroatomic substitutions, makes it a versatile building block for drug discovery and advanced material design. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to mimic natural product frameworks while offering synthetic accessibility.

In recent years, the demand for spirocyclic compounds like 9-methyl-2,6-dioxa-10-azaspiro[4.5]decane has surged due to their three-dimensional complexity and improved pharmacokinetic properties compared to flat aromatic systems. This aligns with the pharmaceutical industry's shift toward saturated heterocycles to enhance drug solubility and reduce toxicity. The compound's oxygen-nitrogen hybrid structure also positions it as a candidate for hydrogen bond acceptors in medicinal chemistry, addressing common challenges in target engagement.

From a synthetic chemistry perspective, CAS 2172025-97-5 exemplifies modern trends in green chemistry applications. Its synthesis often involves catalytic methods that minimize waste, responding to growing environmental concerns. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry confirm its structural integrity, while computational studies predict its conformational stability—a hot topic in computational drug design circles.

The material science sector explores 9-methyl-2,6-dioxa-10-azaspiro[4.5]decane for polymer modification, where its rigid spiro architecture can impart thermal resistance to plastics. This application gains relevance amid the search for high-performance polymers in automotive and aerospace industries. Additionally, its potential in coordination chemistry as a ligand for metal-organic frameworks (MOFs) attracts researchers working on gas storage solutions—a critical area in clean energy initiatives.

Quality control protocols for CAS 2172025-97-5 emphasize HPLC purity verification (>98%), reflecting industry standards for research-grade chemicals. Stability studies under various pH conditions—frequently searched by formulation scientists—confirm its robustness in drug delivery systems. The compound's logP values (predicted between 0.5-1.2) suggest favorable membrane permeability, making it a subject of ADMET optimization studies in preclinical development.

Emerging publications highlight derivatives of 9-methyl-2,6-dioxa-10-azaspiro[4.5]decane as modulators of central nervous system targets, though specific mechanisms remain proprietary. This aligns with trending searches about blood-brain barrier penetration strategies in neuropharmacology. Patent analyses reveal its incorporation in pro-drug architectures, particularly for enhancing oral bioavailability—a persistent challenge in small-molecule therapeutics.

For synthetic chemists, the aza-spirocyclic motif in this compound offers teachable moments in stereoselective synthesis, a topic dominating organic chemistry education forums. Scale-up procedures often employ continuous flow chemistry techniques to improve yield reproducibility, addressing frequent queries about process intensification in fine chemical production. The compound's crystallographic data (CCDC-deposited) serves as reference material for molecular modeling enthusiasts.

In analytical applications, 2172025-97-5 serves as a chromatographic standard for method development due to its distinct UV profile. Its stability under accelerated degradation conditions makes it valuable for analytical method validation—a regulatory requirement generating substantial search traffic from quality control professionals. Recent studies also explore its use in chiral stationary phases for enantiomer separation.

The commercial availability of 9-methyl-2,6-dioxa-10-azaspiro[4.5]decane through specialized chemical suppliers meets demand from academic and industrial researchers. Safety data sheets emphasize standard laboratory precautions, with particular attention to moisture-sensitive storage requirements—a practical concern frequently queried by first-time users. Its classification as a non-hazardous research chemical facilitates international shipping compliance.

Future research directions may explore biocatalytic derivatization of this spirocycle, tapping into the sustainable chemistry movement. Preliminary docking studies suggest potential interactions with protein-protein interaction interfaces—an area of intense pharmacological interest. As structural biology techniques advance, the compound's role in fragment-based drug discovery libraries will likely expand, cementing its position in modern drug development pipelines.